Cas no 2919955-89-6 (1-benzyl-N-methylpyrrolidin-3-amine hydrochloride)

• Product Name: 1-benzyl-N-methylpyrrolidin-3-amine hydrochloride
• CAS No: 2919955-89-6
• MF: C₁₂H₁₉ClN₂
• MW: 226.745661973953
• CID: 6789766
• PubChem ID: 167735763
• Update Time: 2025-06-08

1-benzyl-N-methylpyrrolidin-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-N-methylpyrrolidin-3-amine hydrochloride
• 1-benzyl-N-methylpyrrolidin-3-aminehydrochloride
• 2919955-89-6
• EN300-26027779

• Inchi： 1S/C12H18N2.ClH/c1-13-12-7-8-14(10-12)9-11-5-3-2-4-6-11;/h2-6,12-13H,7-10H2,1H3;1H
• InChI Key： PWVRTDPGWXFFMH-UHFFFAOYSA-N
• SMILES： Cl.N1(CC2C=CC=CC=2)CCC(C1)NC

Computed Properties

• Exact Mass: 226.1236763g/mol
• Monoisotopic Mass: 226.1236763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-benzyl-N-methylpyrrolidin-3-amine hydrochloride

Introduction to 1-benzyl-N-methylpyrrolidin-3-amine hydrochloride (CAS No. 2919955-89-6)

1-benzyl-N-methylpyrrolidin-3-amine hydrochloride is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2919955-89-6, has garnered attention due to its potential applications in drug discovery and development. The molecular structure of this compound consists of a pyrrolidine core, benzyl substitution, and N-methylation, which contribute to its distinctive chemical behavior and biological activity.

The benzyl-N-methylpyrrolidin-3-amine hydrochloride moiety is particularly noteworthy, as it introduces a lipophilic benzyl group and a methylated amine, enhancing its solubility and bioavailability. These features make it a valuable candidate for further investigation in medicinal chemistry. Recent studies have highlighted the compound's role in modulating various biological pathways, making it a promising candidate for therapeutic intervention.

In the context of modern pharmaceutical research, 1-benzyl-N-methylpyrrolidin-3-amine hydrochloride has been explored for its potential in treating a range of diseases. Its structural motifs are reminiscent of several pharmacologically active molecules, suggesting that it may exhibit similar therapeutic effects. For instance, the pyrrolidine scaffold is commonly found in drugs targeting central nervous system disorders, while the benzyl and methylamino groups can enhance binding affinity to biological targets.

One of the most exciting aspects of this compound is its potential in oncology research. Preliminary studies indicate that 1-benzyl-N-methylpyrrolidin-3-amine hydrochloride may interfere with key signaling pathways involved in cancer cell proliferation. Specifically, it has shown promise in inhibiting enzymes such as tyrosine kinases, which are often overexpressed in tumor cells. This makes it a candidate for development into a novel anticancer agent.

The compound's mechanism of action is still under investigation, but early data suggest that it may exert its effects by modulating neurotransmitter systems. For example, the presence of the pyrrolidine ring suggests potential interactions with serotonin and dopamine receptors, which are crucial for mood regulation and cognitive function. This opens up possibilities for applications in treating neurological disorders such as depression and Parkinson's disease.

Another area where 1-benzyl-N-methylpyrrolidin-3-amine hydrochloride shows promise is in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and metabolic diseases. Studies have demonstrated that this compound can modulate inflammatory cytokine production by interacting with immune cells. By doing so, it may help reduce inflammation and alleviate symptoms associated with these conditions.

The synthesis of 1-benzyl-N-methylpyrrolidin-3-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the benzyl group at the 1-position and the N-methylation at the 3-position are critical steps that determine the compound's final properties. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve high yields and purity.

In terms of pharmacokinetics, 1-benzyl-N-methylpyrrolidin-3-amine hydrochloride exhibits favorable properties that make it suitable for clinical development. Its hydrochloride salt form enhances solubility, facilitating better absorption and distribution within the body. Additionally, preliminary pharmacokinetic studies suggest that it has a reasonable half-life, allowing for once-daily dosing in potential therapeutic regimens.

The safety profile of this compound is another critical aspect that has been evaluated through preclinical studies. Acute toxicity tests have shown that 1-benzyl-N-methylpyrrolidin-3-amine hydrochloride is well-tolerated at moderate doses, with minimal adverse effects observed. However, long-term studies are necessary to fully assess its safety and potential side effects before human trials can begin.

Given its promising preclinical data, 1-benzyl-N-methylpyrrolidin-3-amine hydrochloride is poised to enter clinical trials in the near future. Researchers are optimistic about its potential to address unmet medical needs in various therapeutic areas. The compound's unique structure and biological activity position it as a valuable asset in the pharmaceutical pipeline.

The development of new drugs is a complex process that requires collaboration across multiple disciplines. Chemists play a crucial role in designing and synthesizing compounds like 1-benzyl-N-methylpyrrolidin-3-amine hydrochloride, while biologists and clinicians provide insights into their biological activity and therapeutic potential. This interdisciplinary approach ensures that promising compounds like this one are thoroughly evaluated before reaching patients.

In conclusion,1-benzyl-N-methylpyrrolidin-3-amine hydrochloride (CAS No. 2919955-89-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable candidate for further research and development. As more data becomes available through preclinical and clinical studies, we can expect to see this compound play an important role in addressing various diseases.